Cas no 2307738-81-2 (rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans)

• Product Name: rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans
• CAS No: 2307738-81-2
• MF: C₅H₈F₂O
• MW: 122.113228797913
• CID: 6030170
• PubChem ID: 129372474
• Update Time: 2025-07-17

rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans
• ((1S,3R)-2,2-Difluoro-3-methylcyclopropyl)methanol
• 1932785-62-0
• 2307738-81-2
• rac-[(1R,3S)-2,2-difluoro-3-methylcyclopropyl]methanol
• EN300-1725654
• [(1S,3R)-2,2-Difluoro-3-methylcyclopropyl]methanol
• starbld0044989

• Inchi： 1S/C5H8F2O/c1-3-4(2-8)5(3,6)7/h3-4,8H,2H2,1H3/t3-,4-/m1/s1
• InChI Key： VSFCACSLFLWHTL-QWWZWVQMSA-N
• SMILES： FC1([C@H](C)[C@H]1CO)F

Computed Properties

• Exact Mass: 122.05432120g/mol
• Monoisotopic Mass: 122.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans

Introduction to CAS No. 2307738-81-2: Rac-(1R,3S)-2,2-Difluoro-3-Methylcyclopropylmethanol, trans

Rac-(1R,3S)-2,2-Difluoro-3-methylcyclopropylmethanol, trans (CAS No. 2307738-81-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of cyclopropanols and is characterized by its distinct structural features, including two fluorine atoms and a methyl group attached to the cyclopropane ring. The trans configuration of the compound adds to its complexity and potential applications in various scientific and industrial domains.

The chemical structure of rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans can be represented as follows: C₆H₉F₂O. The presence of fluorine atoms in the molecule imparts unique physical and chemical properties, such as increased lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development and other advanced applications.

In recent years, there has been a growing interest in the synthesis and characterization of fluorinated compounds due to their potential in pharmaceuticals, agrochemicals, and materials science. Fluorine atoms can significantly influence the biological activity of molecules by altering their electronic properties and conformational flexibility. Rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans is no exception, and its unique structure has led to several studies exploring its potential as a building block for more complex molecules.

The synthesis of rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans typically involves multistep reactions that require precise control over stereochemistry. One common approach involves the reaction of a suitable precursor with a fluorinating agent followed by reduction and functional group manipulation. The racemic nature of the compound means that it contains equal amounts of both enantiomers, which can be separated through chiral resolution techniques if needed.

In terms of its physical properties, rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans is a colorless liquid with a boiling point that varies depending on the purity and conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it easy to handle in laboratory settings. The compound's stability under various conditions is another important factor that contributes to its utility in research and development.

The biological activity of rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans has been the subject of several studies. Preliminary investigations have shown that it exhibits moderate inhibitory activity against certain enzymes and receptors, making it a potential lead compound for drug discovery. For instance, it has been tested for its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents.

In addition to its potential as a pharmaceutical agent, rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans has also found applications in materials science. The presence of fluorine atoms can enhance the thermal stability and mechanical properties of polymers when incorporated into their structure. This makes it a valuable monomer or additive for developing advanced materials with improved performance characteristics.

The environmental impact of compounds like rac-(1R,3S)-2,2-difluoro-3-methylcyclopropylmethanol, trans is an important consideration in their development and use. Studies have shown that while the compound itself is not highly toxic or environmentally persistent under normal conditions, proper handling and disposal practices are essential to minimize any potential risks.

In conclusion, CAS No. 2307738-81-2: Rac-(1R,3S)-2,2-Difluoro-3-Methylcyclopropylmethanol, trans is a promising compound with a wide range of potential applications in chemistry and related fields. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.